Cas no 1146289-95-3 (N-Benzyl-4-(2-sulfanyl-1H-imidazol-1-yl)benzamide)

• Product Name: N-Benzyl-4-(2-sulfanyl-1H-imidazol-1-yl)benzamide
• CAS No: 1146289-95-3
• MF: C₁₇H₁₅N₃OS
• MW: 309.385502099991
• MDL: MFCD11857969
• CID: 4779439
• PubChem ID: 39871001
• Update Time: 2026-02-27

N-Benzyl-4-(2-sulfanyl-1H-imidazol-1-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-benzyl-4-(2-sulfanyl-1H-imidazol-1-yl)benzamide
• N-benzyl-4-(2-thioxo-2,3-dihydro-1H-imidazol-1-yl)benzamide
• N-benzyl-4-(2-sulfanylidene-2,3-dihydro-1H-imidazol-1-yl)benzamide
• BBL001604
• HTS027836
• STK880236
• BB 0242520
• Z432378452
• N-Benzyl-4-(2-thioxo-2,3-dihydro-imidazol-1- yl)-benzamide
• N-benzyl-4-(2-sulfanylidene-1H-imidazol-3-yl)benzamide
• CS-0249237
• 1146289-95-3
• MFCD11857969
• N-BENZYL-4-(2-SULFANYLIDENE-3H-IMIDAZOL-1-YL)BENZAMIDE
• VS-00861
• AKOS005638264
• Z431604634
• EN300-42847
• N-Benzyl-4-(2-sulfanyl-1H-imidazol-1-yl)benzamide

• MDL： MFCD11857969
• Inchi： 1S/C17H15N3OS/c21-16(19-12-13-4-2-1-3-5-13)14-6-8-15(9-7-14)20-11-10-18-17(20)22/h1-11H,12H2,(H,18,22)(H,19,21)
• InChI Key： MFRITEZIFWNJAX-UHFFFAOYSA-N
• SMILES： S=C1NC=CN1C1C=CC(C(NCC2C=CC=CC=2)=O)=CC=1

Computed Properties

• Exact Mass: 309.09358328g/mol
• Monoisotopic Mass: 309.09358328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 437
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 76.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on N-Benzyl-4-(2-sulfanyl-1H-imidazol-1-yl)benzamide

Introduction to N-Benzyl-4-(2-sulfanyl-1H-imidazol-1-yl)benzamide (CAS No. 1146289-95-3)

N-Benzyl-4-(2-sulfanyl-1H-imidazol-1-yl)benzamide, a compound with the chemical identifier CAS No. 1146289-95-3, represents a significant advancement in the field of pharmaceutical chemistry. This molecule has garnered considerable attention due to its unique structural properties and potential applications in drug development. The compound is characterized by a benzamide core linked to a benzyl group and an imidazole ring with a sulfur atom, which together contribute to its distinct chemical behavior and biological activity.

The benzamide moiety is well-known for its role in various pharmacological agents, often serving as a pharmacophore that interacts with biological targets to modulate cellular processes. In the case of N-Benzyl-4-(2-sulfanyl-1H-imidazol-1-yl)benzamide, the presence of the benzyl group enhances the solubility and bioavailability of the molecule, making it more suitable for therapeutic applications. Additionally, the imidazole ring with a sulfur atom introduces additional functional groups that can participate in hydrogen bonding and other interactions with biological targets, further expanding its potential utility.

Recent research has highlighted the importance of heterocyclic compounds in drug discovery, particularly those containing imidazole rings. Imidazole derivatives have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The sulfur atom in the imidazole ring of N-Benzyl-4-(2-sulfanyl-1H-imidazol-1-yl)benzamide is particularly noteworthy, as it can enhance the molecule's ability to interact with specific enzymes and receptors involved in disease pathways.

One of the most compelling aspects of this compound is its potential as an inhibitor of kinases, which are enzymes involved in cell signaling pathways that are often dysregulated in cancer and other diseases. Studies have shown that benzamide derivatives can effectively modulate kinase activity by binding to their active sites. The structural features of N-Benzyl-4-(2-sulfanyl-1H-imidazol-1-yl)benzamide, including the benzyl and imidazole groups, make it a promising candidate for developing kinase inhibitors.

Furthermore, the compound's ability to cross the blood-brain barrier has been an area of interest for researchers exploring treatments for neurological disorders. The benzyl group and the overall molecular structure contribute to its lipophilicity, which is crucial for effective penetration into the central nervous system. This property makes N-Benzyl-4-(2-sulfanyl-1H-imidazol-1-yl)benzamide a valuable candidate for drugs targeting conditions such as Alzheimer's disease and Parkinson's disease.

In vitro studies have demonstrated the compound's potential in various pharmacological contexts. For instance, research has shown that it can inhibit the growth of certain cancer cell lines by disrupting key signaling pathways. The benzamide moiety interacts with proteins involved in cell proliferation, while the imidazole ring influences mitochondrial function, leading to apoptosis in cancer cells.

The sulfur atom in the imidazole ring also plays a critical role in these interactions. Sulfur-containing heterocycles are known for their ability to form stable bonds with biological targets, enhancing binding affinity and efficacy. This property has been leveraged in the design of N-Benzyl-4-(2-sulfanyl-1H-imidazol-1-yl)benzamide to ensure optimal interaction with therapeutic targets.

Another area where this compound shows promise is in anti-inflammatory applications. Chronic inflammation is a hallmark of many diseases, including arthritis and autoimmune disorders. Studies have indicated that benzamide derivatives can modulate inflammatory responses by inhibiting key enzymes such as COX and LOX. The unique structure of N-Benzyl-4-(2-sulfanyl-1H-imidazol-1-yl)benzamide suggests that it may offer similar benefits while potentially having a reduced side effect profile compared to existing anti-inflammatory drugs.

The synthesis of N-Benzyl-4-(2-sulfanyl-1H-imidazol-1-yll)benzamide involves multiple steps, each requiring precise control to ensure high yield and purity. The introduction of the benzyl group and the imidazole ring with a sulfur atom are critical steps that must be carefully optimized. Advances in synthetic methodologies have made it possible to produce this compound on a larger scale, facilitating further research and development.

The growing interest in heterocyclic compounds like N-Benzyl-4-(2-sulfanyl-lH-imidazol-l-yll)benzamide underscores their importance in modern drug discovery. These molecules offer unique structural features that can be tailored to interact with specific biological targets, providing new opportunities for developing effective treatments for various diseases.

In conclusion, N-Benzyl-l-(2-sulfanyl-lH-imidazol-l-yll)-l-benzamide (CAS No. 1146289 95 3) is a promising compound with significant potential in pharmaceutical applications. Its unique structural features make it an attractive candidate for developing drugs targeting cancer, neurological disorders, and inflammatory conditions. Ongoing research continues to explore its full therapeutic potential, paving the way for new treatments that could improve patient outcomes worldwide.